2-bromo-N-(2-{[(4-chlorophenyl)amino]carbonyl}phenyl)benzamide

• IUPAC Name: 2-[(2-bromobenzoyl)amino]-N-(4-chlorophenyl)benzamide
• InChI: InChI=1S/C20H14BrClN2O2/c21-17-7-3-1-5-15(17)19(25)24-18-8-4-2-6-16(18)20(26)23-14-11-9-13(22)10-12-14/h1-12H,(H,23,26)(H,24,25)
• InChI Key: DMAWXQKJBQQTIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)Cl)NC(=O)C3=CC=CC=C3Br
• Molecular Formula: C20H14BrClN2O2
• Molecular Weight: 429.7 g/mol

Description

2-bromo-N-(2-{[(4-chlorophenyl)amino]carbonyl}phenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound belongs to the class of amide derivatives and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 2-bromo-N-(2-{[(4-chlorophenyl)amino]carbonyl}phenyl)benzamide is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to reduce the production of pro-inflammatory cytokines in animal models. Additionally, this compound has been reported to have low toxicity levels in vitro and in vivo studies.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-bromo-N-(2-{[(4-chlorophenyl)amino]carbonyl}phenyl)benzamide in lab experiments is its potential anticancer and anti-inflammatory properties. However, one of the limitations is that the exact mechanism of action is not fully understood, which makes it difficult to optimize its use in research studies.

Future Directions

There are several future directions for research on 2-bromo-N-(2-{[(4-chlorophenyl)amino]carbonyl}phenyl)benzamide. One potential direction is to study its potential applications in combination with other anticancer or anti-inflammatory agents. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.

Scientific Research Applications

2-bromo-N-(2-{[(4-chlorophenyl)amino]carbonyl}phenyl)benzamide has been studied for its potential applications in biomedical research. It has been reported to exhibit anticancer activity by inhibiting the growth of cancer cells. This compound has also been studied for its anti-inflammatory properties and has been shown to reduce inflammation in animal models.